Cas no 134959-56-1 (8-Quinolinecarboxylicacid, (4-chlorophenyl)methyl ester)

8-Quinolinecarboxylicacid, (4-chlorophenyl)methyl ester structure
134959-56-1 structure
Product Name:8-Quinolinecarboxylicacid, (4-chlorophenyl)methyl ester
CAS No:134959-56-1
MF:C17H12ClNO2
MW:297.735683441162
CID:155983
PubChem ID:154454
Update Time:2025-04-19

8-Quinolinecarboxylicacid, (4-chlorophenyl)methyl ester Chemical and Physical Properties

Names and Identifiers

    • 8-Quinolinecarboxylicacid, (4-chlorophenyl)methyl ester
    • (4-chlorophenyl)methyl quinoline-8-carboxylate
    • 4-Chlorobenzyl 8-quinolinecarboxylate
    • 4-Chlorobenzyl quinoline-8-carboxylate
    • 8-Quinolinecarboxylic acid, (4-chlorophenyl)methyl ester
    • 134959-56-1
    • DTXSID20159160
    • CCRIS 6965
    • Inchi: 1S/C17H12ClNO2/c18-14-8-6-12(7-9-14)11-21-17(20)15-5-1-3-13-4-2-10-19-16(13)15/h1-10H,11H2
    • InChI Key: AMJZQNNQKHQREC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)COC(C1=CC=CC2=CC=CN=C12)=O

Computed Properties

  • Exact Mass: 297.056
  • Monoisotopic Mass: 297.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • Density: 1.309
  • Boiling Point: 455.5°Cat760mmHg
  • Flash Point: 229.3°C
  • Refractive Index: 1.654
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